Cas no 143-33-9 (Sodium cyanide)

Cyanogen(qíng)Sodium chloride is cubic system,White crystalline particles or powders,Deliquescent,It has a faint smell of bitter almond.Highly toxic,Skin wound contact\inhalation\Swallowing trace amounts can lead to poisoning and death.The chemical formula isNaCN,melting point563.7℃,boiling point1496℃.Soluble in water,Easily hydrolyze to produce hydrogen cyanide,The aqueous solution is strongly alkaline,It is an important basic chemical raw material, For basic chemical synthesis\electroplating\Metallurgy and organic synthetic medicine\Pesticide and metal treatment as complexing agent\Masking agent.It contains cyanogen(CN-)Compounds of.
Sodium cyanide structure
Sodium cyanide structure
Sodium cyanide
143-33-9
NACN
49.02
823403

Sodium cyanide Properties

Names and Identifiers

    • Sodium cyanide
    • caswellno758
    • Cianuro di sodio
    • Cyanide of sodium
    • Cyanobrik
    • Cyanogran
    • Cyanure de sodium
    • Cyan-essigsaeure-xanthen-9-ylamid
    • cyano-acetic acid xanthen-9-ylamide
    • hydrocyanic acid,sodium salt
    • hydrogen cyanide,sodium salt
    • Sodiumcyanide (8CI)
    • Cyanasalt H
    • Cyanasalt S
    • Cymag
    • NSC 77379
    • Natrium cyanide
    • NaCN
    • kyanidsodny
    • Natriumcyanid
    • Kyanid sodny
    • cianurodisodio
    • +Expand
    • RTVFYQXEHKQMKO-UHFFFAOYSA-N
    • 1S/CN.Na/c1-2;/q-1;+1
    • [C]#N.[Na]
    • 3587243

Computed Properties

  • 48.99280
  • 0
  • 1
  • 0
  • 3
  • 12.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0

Experimental Properties

  • 0.01678
  • 23.79000
  • 14,8605
  • 37 g/100mL (20 ºC)
  • 1497 ºC
  • 562 ºC
  • 1 mm Hg ( 817 °C)
  • 1500°C
  • H2O: 1 M at 20 °C, clear, colorless
  • White or slightly colored massive or crystalline particles with a faint bitter almond flavor [9]
  • hygroscopic
  • Soluble in water, soluble in liquid ammonia, slightly soluble in ethanol \ ether \ benzene [15]
  • Hygroscopic
  • 1.6

Sodium cyanide Security Information

  • VZ7525000
  • 3
  • 6.1
  • S7-S28-S29-S45-S60-S61-S28A
  • I
  • I
  • R26/27/28; R32; R50/53
  • 6.1
  • T+ T+ N N
  • UN 1689 6.1/PG 1
  • I
  • R26/27/28;R32;R50/53
  • Yes
  • LD50 orally in rats: 15 mg/kg (Smyth)
  • 6.1

Sodium cyanide Customs Data

  • 2837111000

  • China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Sodium cyanide Synthesis

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